Cas no 51927-25-4 (1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro-)

• Product Name: 1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro-
• CAS No: 51927-25-4
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 385086
• PubChem ID: 312892
• Update Time: 2025-04-19

1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro-
• 2-methyl-4-nitro-2,3-dihydroinden-1-one
• SCHEMBL2246307
• NSC225096
• 51927-25-4
• 2-methyl-4-nitro-1-indanone
• DTXSID90310307
• NSC-225096
• USCDJVHXWQMMRH-UHFFFAOYSA-N

• Inchi： 1S/C10H9NO3/c1-6-5-8-7(10(6)12)3-2-4-9(8)11(13)14/h2-4,6H,5H2,1H3
• InChI Key： USCDJVHXWQMMRH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2CC1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.301
• Boiling Point: 331.6°Cat760mmHg
• Flash Point: 162.5°C
• Refractive Index: 1.593
• PSA: 60.21
• LogP: 2.49290